2-({2-[(3,4-dichlorobenzyl)sulfanyl]-1-methyl-1H-imidazol-5-yl}methoxy)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[[2-[(3,4-dichlorophenyl)methylsulfanyl]-3-methylimidazol-4-yl]methoxy]isoindole-1,3-dione
• InChI: InChI=1S/C20H15Cl2N3O3S/c1-24-13(9-23-20(24)29-11-12-6-7-16(21)17(22)8-12)10-28-25-18(26)14-4-2-3-5-15(14)19(25)27/h2-9H,10-11H2,1H3
• InChI Key: QYKYKIGPNYMIDF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC2=CC(=C(C=C2)Cl)Cl)CON3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H15Cl2N3O3S
• Molecular Weight: 448.3 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Scientific Research Applications

• Functionalized Cyclopentenediones Synthesis :

  • Egorov et al. (2019) explored the reactivity of cyclopentenediones with various nucleophiles. While not directly studying the specific compound , their work on derivatives of cyclopentenediones, including reactions with imidazole derivatives, contributes to the broader understanding of this class of compounds (Egorov et al., 2019).

• Serotonin Receptor and Phosphodiesterase Inhibition :

  • Czopek et al. (2020) investigated isoindole-1,3-dione derivatives for their potential as ligands of phosphodiesterase 10A and serotonin receptors. This is relevant as it examines the interaction of isoindole derivatives with key biological targets, contributing to the understanding of similar compounds (Czopek et al., 2020).

• Thromboxane Synthetase Inhibitors and Antihypertensive Agents :

  • Press et al. (1986) studied a series of N-[(1H-heteroaryl)alkyl]-1H-isoindole-1,3(2H)-diones as potential thromboxane synthetase inhibitors and antihypertensive agents. This research is pertinent as it provides insights into the medicinal applications of related compounds (Press et al., 1986).

• Antiprotozoal Activity :

  • Pérez‐Villanueva et al. (2013) synthesized benzimidazole derivatives for antiprotozoal activity. Although not directly related, the research contributes to the broader understanding of sulfanyl-imidazole compounds in biological applications (Pérez‐Villanueva et al., 2013).

• Protoporphyrinogen Oxidase Inhibitors :

  • Jiang et al. (2011) and Wu et al. (2014) explored the protoporphyrinogen oxidase inhibitory activity of isoindole-1,3-dione derivatives. These studies are significant as they delve into the herbicidal potential of similar compounds, indicating the versatility of this chemical structure in various applications (Jiang et al., 2011), (Wu et al., 2014).

• Synthesis and Characterization of Isoindole Derivatives :

  • Klose et al. (1997), Tan et al. (2016), and Reddy et al. (2013) focused on the synthesis and characterization of various isoindole derivatives. These studies provide foundational knowledge on the chemical properties and synthesis methods for compounds related to the one (Klose et al., 1997), (Tan et al., 2016), (Reddy et al., 2013).

• Crystal Structure and Molecular Interactions :

  • Wang et al. (2008) reported on the crystal structure of an N-(imidazol-1-ylmethyl)phthalimide compound, contributing to the understanding of the structural properties of related compounds (Wang et al., 2008).

• Antibacterial and Antifungal Activities :

  • Anisetti et al. (2012) and Ahmed et al. (2006) investigated the antibacterial and antifungal activities of isoindole derivatives. Such studies highlight the potential pharmaceutical applications of these compounds (Anisetti et al., 2012), (Ahmed et al., 2006).